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Compound of Interest

(S)-Phenethyl 2-
Compound Name:

hydroxypropanoate
CAS No.: 1928712-34-8
Cat. No.: B2552991

Get Quote

Executive Summary & Chemical Profile

(S)-Phenethyl 2-hydroxypropanoate (commonly known as phenethyl L-lactate) is an organic
ester frequently utilized as a chiral building block in drug development and as a specialized
agent in flavor and fragrance profiling. While it does not exhibit acute toxicity or extreme
flammaubility, its organic nature and physical properties demand strict adherence to institutional
and federal waste management protocols to prevent environmental contamination and ensure

laboratory safety.

Quantitative Data & Disposal Relevance

The physical properties of a chemical dictate its behavior in waste streams. The following data
summarizes the key properties of (S)-Phenethyl 2-hydroxypropanoate and their direct impact

on disposal logistics:

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b2552991#bc-rfq
https://www.benchchem.com/product/b2552991/docs?utm_src=pdf-body#standard-operating-procedure-handling-spill-response-and-disposal-of-s-phenethyl-2-hydroxypropanoate
https://www.benchchem.com/product/b2552991/docs?utm_src=pdf-body#standard-operating-procedure-handling-spill-response-and-disposal-of-s-phenethyl-2-hydroxypropanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2552991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. . . Relevance to Handling &
Physicochemical Property  Value /| Description )
Disposal

Contains only C, H, and O.

Fully compatible with standard
Molecular Formula C11H1403 ]

non-halogenated organic

incineration streams.

Exceeds the 60 °C (140 °F)
threshold; therefore, it is not
classified as a RCRA D001

ignitable hazardous waste[1].

Flash Point >100 °C (> 212 °F)

Denser than water. If
inadvertently mixed with
N ) agueous waste, it will form a
Specific Gravity ~1.12-1.14 @ 25 °C o
bottom layer, complicating
phase-separation and

treatment.

Susceptible to exothermic
] ] hydrolysis. Must be segregated
Chemical Class Organic Ester ) i
from strong acids, alkalis, and

oxidizers in waste carboys[2].

Safety & Handling Fundamentals

When managing (S)-Phenethyl 2-hydroxypropanoate, researchers must prioritize source
reduction and precise chemical segregation.

Mechanistic Causality in Handling: As an ester, this compound is chemically stable under
neutral conditions but undergoes hydrolysis when exposed to strong acids or bases. If
improperly discarded into a highly acidic or alkaline waste carboy, it will hydrolyze into
phenethyl alcohol and lactic acid. This reaction can be exothermic and may lead to pressure
buildup in sealed waste containers[2]. Therefore, standard handling requires isolation from
reactive reagents and the use of basic Personal Protective Equipment (PPE), including nitrile
gloves, splash goggles, and a laboratory coat.
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Operational Workflow: Spill Response & Cleanup

In the event of a localized spill, rapid containment is necessary to prevent the liquid from
reaching floor drains, where its high biological oxygen demand (BOD) could disrupt municipal
wastewater treatment systems.

Step-by-Step Cleanup Methodology:

¢ [solate and Assess: Secure the immediate area. Verify that no incompatible chemicals (e.g.,
strong oxidizers or concentrated acids) are present in the spill zone to rule out secondary
reactions.

e Don PPE: Equip fresh nitrile gloves, safety goggles, and a lab coat.

o Containment: Deploy inert absorbent materials (such as clean dry sand, vermiculite, or
universal polypropylene spill pads) around the perimeter of the spill to halt migration.

o Causality: Inert absorbents are strictly required. Esters do not require chemical
neutralization, and using reactive spill agents could trigger unintended heat generation[2].

¢ Absorption and Collection: Allow the absorbent to fully wick the liquid. Use non-sparking
tools to collect the saturated material and transfer it into a sealable, high-density
polyethylene (HDPE) solid waste container.

o Decontamination: Wash the affected surface with a mild detergent and water solution. This
removes the residual organic film, mitigating slip hazards and eliminating lingering floral
odors.

e Labeling: Seal the container and affix a label reading: "Solid Waste Contaminated with Non-
Halogenated Organic Liquid - (S)-Phenethyl 2-hydroxypropanoate.”

Waste Segregation & Disposal Protocols

The cornerstone of laboratory chemical waste management is accurate segregation, which
ensures regulatory compliance while optimizing disposal costs.

Disposal Routing: All liquid waste containing (S)-Phenethyl 2-hydroxypropanoate must be
routed to the Non-Halogenated Organic Waste stream.
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» Causality: Because this molecule consists entirely of carbon, hydrogen, and oxygen, it is an
ideal candidate for energy-recovery incineration. Introducing this chemical into a
halogenated waste stream is a critical operational error; halogenated wastes require
specialized, high-temperature combustion and advanced scrubbing to prevent the formation
of highly toxic dioxins and furans. Mixing non-halogenated waste into halogenated streams
unnecessarily inflates disposal costs and environmental burden.

Regulatory Grounding: Under the EPA's Resource Conservation and Recovery Act (RCRA)
guidelines (40 CFR Part 261), (S)-Phenethyl 2-hydroxypropanoate does not meet the criteria
for a listed hazardous waste, as it is absent from the F, K, P, and U lists[3]. Furthermore, it does
not exhibit characteristic toxicity, corrosivity, or reactivity, and its elevated flash point exempts it
from the D001 (ignitability) classification[1].

However, exemption from RCRA hazardous status does not permit drain disposal. Standard
Prudent Practices in the Laboratory dictate that all non-exempt organic chemicals must be
treated as chemical waste and subjected to controlled, EPA-approved chemical incineration[4].

Visualizations
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Waste Generation:

(S)-Phenethyl 2-hydroxypropanoate

Contaminated with Halogens
or Heavy Metals?

Route to: Non-Halogenated Route to: Halogenated or
Organic Waste Stream Heavy Metal Waste Stream

Final Disposal:
EPA-Approved Chemical Incineration

Click to download full resolution via product page
Disposal routing and segregation workflow for (S)-Phenethyl 2-hydroxypropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]

2. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

e 3. epa.gov [epa.goV]
¢ 4. Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Standard Operating Procedure: Handling, Spill
Response, and Disposal of (S)-Phenethyl 2-hydroxypropanoate]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b2552991/docs#standard-
operating-procedure-handling-spill-response-and-disposal-of-s-phenethyl-2-
hydroxypropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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